Cas no 2172002-66-1 (3-(2-ethynylpyrrolidin-1-yl)pyrazine-2-carboxylic acid)

• Product Name: 3-(2-ethynylpyrrolidin-1-yl)pyrazine-2-carboxylic acid
• CAS No: 2172002-66-1
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 6493719
• PubChem ID: 165525068
• Update Time: 2025-09-19

3-(2-ethynylpyrrolidin-1-yl)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethynylpyrrolidin-1-yl)pyrazine-2-carboxylic acid
• EN300-1449829
• 2172002-66-1

• Inchi： 1S/C11H11N3O2/c1-2-8-4-3-7-14(8)10-9(11(15)16)12-5-6-13-10/h1,5-6,8H,3-4,7H2,(H,15,16)
• InChI Key： LCPHOGLTDZISHG-UHFFFAOYSA-N
• SMILES： OC(C1C(=NC=CN=1)N1CCCC1C#C)=O

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives